2-Naphthalenesulfonyl fluoride
Overview
Description
2-Naphthalenesulfonyl fluoride is an organic chemical compound used in various scientific experiments due to its physical and chemical properties. The sulfonyl fluoride motif can be used as a connector for the assembly of -SO2- linked small molecules with proteins or nucleic acids .
Synthesis Analysis
The synthesis of this compound from Sodium 2-naphthalenesulfonate has been reported . A highly sensitive pre-column derivatization method for fluorescence detection of tobramycin using 2-naphthalenesulfonyl chloride as a derivatizing agent has also been developed .
Molecular Structure Analysis
The molecular formula of this compound is C10H7FO2S . Its molecular weight is 210.22 g/mol .
Chemical Reactions Analysis
Fluoroalkylation reactions, where fluorine substitution can dramatically influence the chemical outcome, have been studied extensively . Direct fluorosulfonylation with fluorosulfonyl radicals has emerged as a concise and efficient approach for producing sulfonyl fluorides .
Physical And Chemical Properties Analysis
This compound is a solid substance . Its melting point is between 83-88°C .
Scientific Research Applications
Fragmentation Analysis in Mass Spectrometry
A study by Giricheva, Girichev, and Petrov (2016) investigated the fragmentation of various naphthalenesulfonyl compounds, including 2-naphthalenesulfonyl fluoride, under electron ionization in mass spectrometry. The research found a correlation between the fragmentation patterns and the specific geometric and electronic structures of these compounds (Giricheva, Girichev, & Petrov, 2016).
Reactivity in Nucleophilic Substitution Reactions
Kim, Song, and Chi (2003) explored the reactivities of various metal fluorides in nucleophilic fluorination reactions using this compound derivatives. This research demonstrated enhanced reactivity in ionic liquid environments, providing insights into the application of this compound in synthetic chemistry (Kim, Song, & Chi, 2003).
Fluoride Sensing Technologies
Melaimi and Gabbaï (2005) developed a heteronuclear bidentate Lewis acid that effectively senses fluoride ions. This sensor, involving this compound, exhibited high selectivity and sensitivity for fluoride, highlighting its potential in analytical chemistry applications (Melaimi & Gabbaï, 2005).
Analytical Methodology in Biological Samples
Kwon and Shin (2014) developed a method for determining fluoride in biological samples, utilizing derivatization with 2-(bromomethyl)naphthalene, a compound related to this compound. This method has potential applications in medical and environmental testing (Kwon & Shin, 2014).
Development of Chemosensors
Vijayakumar, Karuppusamy, Kannan, and Nagaraaj (2020) synthesized a naphthalene-based chemosensor, which included elements of this compound, for the detection of fluoride ions. This innovation could be significant in environmental monitoring and analytical chemistry (Vijayakumar, Karuppusamy, Kannan, & Nagaraaj, 2020).
Pharmaceutical Research
Basuli, Wu, Shi, Teng, Li, Sulima, Bate, Young, McMillan, and Griffiths (2012) investigated the synthesis of a compound related to this compound for potential application in molecular imaging and monitoring antiapoptotic drug treatments, demonstrating its relevance in the field of pharmaceutical research (Basuli et al., 2012).
Mechanism of Action
Naphthalene-2-sulfonyl fluoride, also known as 2-Naphthalenesulfonyl fluoride, is a chemical compound with the empirical formula C10H7FO2S . This compound has been identified for its unique stability-reactivity balance, making it a valuable reagent in various biological and chemical applications .
Target of Action
The primary targets of Naphthalene-2-sulfonyl fluoride are proteins or nucleic acids . The compound can be used as a connector for the assembly of -SO2- linked small molecules with these targets .
Mode of Action
Naphthalene-2-sulfonyl fluoride interacts with its targets through a process known as sulfur (VI) fluoride exchange (SuFEx) . This process enables the creation of a stable covalent linkage between a protein and its interacting biomolecule . The SuFEx process converts the transient and reversible protein-biomolecule interaction into a stable binding complex .
Biochemical Pathways
The biochemical pathways affected by Naphthalene-2-sulfonyl fluoride involve the formation of -SO2- linked small molecules with proteins or nucleic acids . This new click chemistry approach through sulfates is a complimentary approach to using amides and phosphate groups as linkers .
Pharmacokinetics
The compound’s bioavailability is likely influenced by its chemical properties, such as its molecular weight of 21022 .
Result of Action
The result of Naphthalene-2-sulfonyl fluoride’s action is the formation of a stable binding complex between a protein and its interacting biomolecule . This can facilitate the investigation of protein-biomolecule interactions and aid in the development of new therapeutics .
Action Environment
The action of Naphthalene-2-sulfonyl fluoride can be influenced by various environmental factors. For instance, the compound’s reactivity may be affected by the presence of other chemical reagents . Additionally, the compound’s stability and efficacy may be influenced by storage conditions, such as temperature .
Safety and Hazards
Future Directions
Sulfonyl fluorides have found widespread applications in organic synthesis, chemical biology, drug discovery, and materials science . Direct fluorosulfonylation with fluorosulfonyl radicals has emerged as a promising approach for producing sulfonyl fluorides . This suggests potential future directions for research and application of 2-Naphthalenesulfonyl fluoride.
properties
IUPAC Name |
naphthalene-2-sulfonyl fluoride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7FO2S/c11-14(12,13)10-6-5-8-3-1-2-4-9(8)7-10/h1-7H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGWYRYDAHZTSKX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7FO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80496942 | |
Record name | Naphthalene-2-sulfonyl fluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80496942 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
325-12-2 | |
Record name | Naphthalene-2-sulfonyl fluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80496942 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 325-12-2 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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